Cas no 318684-44-5 (7-Chloro-6,8-difluoroquinolin-3-amine)

7-Chloro-6,8-difluoroquinolin-3-amine structure
318684-44-5 structure
Product Name:7-Chloro-6,8-difluoroquinolin-3-amine
CAS No:318684-44-5
MF:C9H5ClF2N2
MW:214.599207639694
CID:1094200
PubChem ID:18523289
Update Time:2025-07-18

7-Chloro-6,8-difluoroquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 7-Chloro-6,8-difluoroquinolin-3-amine
    • 3-amino-6,8-difluoro-7-chloroquinoline
    • 3-Quinolinamine, 7-chloro-6,8-difluoro-
    • 318684-44-5
    • SB72074
    • SCHEMBL7083631
    • Inchi: 1S/C9H5ClF2N2/c10-7-6(11)2-4-1-5(13)3-14-9(4)8(7)12/h1-3H,13H2
    • InChI Key: MQCKKNIELOIBTI-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC2=CC(=CN=C2C=1F)N)F

Computed Properties

  • Exact Mass: 214.0109322g/mol
  • Monoisotopic Mass: 214.0109322g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 38.9Ų

7-Chloro-6,8-difluoroquinolin-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM143047-1g
7-chloro-6,8-difluoroquinolin-3-amine
318684-44-5 95%
1g
$1062 2021-08-05
Chemenu
CM143047-1g
7-chloro-6,8-difluoroquinolin-3-amine
318684-44-5 95%
1g
$894 2023-02-17
Alichem
A189004038-1g
7-Chloro-6,8-difluoroquinolin-3-amine
318684-44-5 95%
1g
$902.88 2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1733142-1g
7-Chloro-6,8-difluoroquinolin-3-amine
318684-44-5 98%
1g
¥7585.00 2024-08-02

Additional information on 7-Chloro-6,8-difluoroquinolin-3-amine

Research Brief on 7-Chloro-6,8-difluoroquinolin-3-amine (CAS: 318684-44-5): Recent Advances and Applications

7-Chloro-6,8-difluoroquinolin-3-amine (CAS: 318684-44-5) is a fluorinated quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of antimicrobial and anticancer research. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, pharmacological potential, and ongoing research directions.

The synthesis of 7-Chloro-6,8-difluoroquinolin-3-amine has been optimized in recent years to improve yield and purity, with novel catalytic methods and green chemistry approaches being explored. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield, one-pot synthesis route using palladium-catalyzed cross-coupling reactions, which significantly reduced the production of toxic byproducts. This advancement is critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, 7-Chloro-6,8-difluoroquinolin-3-amine has shown promising results as an inhibitor of bacterial DNA gyrase and topoisomerase IV, enzymes essential for bacterial DNA replication. A 2022 study in Antimicrobial Agents and Chemotherapy reported that the compound exhibited potent activity against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity to human cells. These findings suggest its potential as a lead compound for developing new antibiotics.

Beyond its antimicrobial properties, recent research has also explored the anticancer potential of 7-Chloro-6,8-difluoroquinolin-3-amine. A 2023 preprint in BioRxiv revealed that the compound induces apoptosis in certain cancer cell lines by modulating the PI3K/AKT signaling pathway. This mechanistic insight opens new avenues for targeted cancer therapies, particularly in tumors with dysregulated PI3K signaling. However, further in vivo studies are needed to validate these findings.

Despite its promising applications, challenges remain in the development of 7-Chloro-6,8-difluoroquinolin-3-amine as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Recent work published in Molecular Pharmaceutics (2024) proposed the use of nanoparticle-based delivery systems to enhance the compound's pharmacokinetic profile, offering a potential solution to these limitations.

In conclusion, 7-Chloro-6,8-difluoroquinolin-3-amine (CAS: 318684-44-5) represents a versatile scaffold with significant potential in both antimicrobial and anticancer drug discovery. Ongoing research is expected to further elucidate its mechanisms of action and optimize its therapeutic properties. The compound's unique chemical structure and biological activity make it a valuable subject for future studies in chemical biology and medicinal chemistry.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.